Cas no 13539-14-5 (Benzothiazole, 2-(decylthio)-)
Benzothiazole, 2-(decylthio)- structure
Product Name:Benzothiazole, 2-(decylthio)-
CAS No:13539-14-5
MF:C17H25NS2
MW:307.517102003098
CID:1237837
PubChem ID:13186368
Update Time:2025-04-20
Benzothiazole, 2-(decylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-(decylthio)-
- 2-decylsulfanyl-1,3-benzothiazole
- 2-(DECYLSULFANYL)-1,3-BENZOTHIAZOLE
- 13539-14-5
- SCHEMBL2208304
- DTXSID00525844
-
- Inchi: 1S/C17H25NS2/c1-2-3-4-5-6-7-8-11-14-19-17-18-15-12-9-10-13-16(15)20-17/h9-10,12-13H,2-8,11,14H2,1H3
- InChI Key: KBIAGZIECWSYBS-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCCCCCC
Computed Properties
- Exact Mass: 307.14284215g/mol
- Monoisotopic Mass: 307.14284215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 66.4Ų
Benzothiazole, 2-(decylthio)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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